64-47-1

Physostigmine sulphate

In Stock

• CAS RN:
• 64-47-1

• Formula:
• C15H21N3O2.1/2H2SO4

• InChI:
• InChI=1S/2C15H21N3O2.H2O4S/c2*1-15-7-8-17(3)13(15)18(4)12-6-5-10(9-11(12)15)20-14(19)16-2;1-5(2,3)4/h2*5-6,9,13H,7-8H2,1-4H3,(H,16,19);(H2,1,2,3,4)/t2*13-,15+;/m11./s1

• InChIKey:
• LLIODTIILSCNOH-PBCQUBLHSA-N

• Physostigmine sulphate, also known as Physostigmine sulphate, is a useful research compound. Its molecular formula is C15H21N3O2.1/2H2SO4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.

2-(3-Aminopropylamino)thiazole

In Stock

• CAS RN:
• 5664-47-1

• Formula:
• C6H11N3S

• InChI:
• InChI=1S/C6H11N3S/c7-2-1-3-8-6-9-4-5-10-6/h4-5H,1-3,7H2,(H,8,9)

• InChIKey:
• CSRJJCRWRJVRFI-UHFFFAOYSA-N

• 2-(3-Aminopropylamino)thiazole is a useful research compound. Its molecular formula is C6H11N3S and its molecular weight is 157.24 g/mol. The purity is usually 95%.

N-Methyl-3-pyridinamine

In Stock

• CAS RN:
• 18364-47-1

• Formula:
• C6H8N2

• InChI:
• InChI=1S/C6H8N2/c1-7-6-3-2-4-8-5-6/h2-5,7H,1H3

• InChIKey:
• DBGFNLVRAFYZBI-UHFFFAOYSA-N

• N-Methyl-3-pyridinamine is a useful research compound. Its molecular formula is C6H8N2 and its molecular weight is 108.14 g/mol. The purity is usually 95%.

2-((3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-4-oxo-6-propyl-4H-chromen-7-yl)oxy)acetamide

In Stock

• CAS RN:
• 610764-47-1

• Formula:
• C24H25NO6

• InChI:
• InChI=1S/C24H25NO6/c1-3-5-15-10-17-20(12-19(15)30-13-22(25)26)31-14(2)23(24(17)27)16-6-7-18-21(11-16)29-9-4-8-28-18/h6-7,10-12H,3-5,8-9,13H2,1-2H3,(H2,25,26)

• InChIKey:
• CMNBGSHDMNHWAW-UHFFFAOYSA-N

• 2-((3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-methyl-4-oxo-6-propyl-4H-chromen-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C24H25NO6 and its molecular weight is 423.465. The purity is usually 95%.

2',3,3,4'-Tetramethylbutyrophenone

In Stock

• CAS RN:
• 898764-47-1

• Formula:
• C14H20O

• InChI:
• InChI=1S/C14H20O/c1-10-6-7-12(11(2)8-10)13(15)9-14(3,4)5/h6-8H,9H2,1-5H3

• InChIKey:
• UVKWTIRFZNCHKK-UHFFFAOYSA-N

• 2',3,3,4'-Tetramethylbutyrophenone is a useful research compound. Its molecular formula is C14H20O and its molecular weight is 204.31 g/mol. The purity is usually 95%.

(S)-3-Boc-5-(benzyloxy)-1-(chloromethyl)-9-methyl-2,3-dihydro-1H-benzo[e]indole

In Stock

• CAS RN:
• 945864-47-1

• Formula:
• C26H28ClNO3

• InChI:
• InChI=1S/C26H28ClNO3/c1-17-9-8-12-20-22(30-16-18-10-6-5-7-11-18)13-21-24(23(17)20)19(14-27)15-28(21)25(29)31-26(2,3)4/h5-13,19H,14-16H2,1-4H3/t19-/m1/s1

• InChIKey:
• RVOVHCHSWKXMQF-LJQANCHMSA-N

• (S)-3-Boc-5-(benzyloxy)-1-(chloromethyl)-9-methyl-2,3-dihydro-1H-benzo[e]indole is a useful research compound. Its molecular formula is C26H28ClNO3 and its molecular weight is 438.0 g/mol. The purity is usually 95%.

4,5-Nonanediamine

• CAS RN:
• 115964-47-1

• Formula:
• C9H22N2

• InChI:
• InChI=1S/C9H22N2/c1-3-5-7-9(11)8(10)6-4-2/h8-9H,3-7,10-11H2,1-2H3

• InChIKey:
• RHCFSUQTTLNNOH-UHFFFAOYSA-N

• 4,5-Nonanediamine, also known as 4,5-Nonanediamine, is a useful research compound. Its molecular formula is C9H22N2 and its molecular weight is 158.28 g/mol. The purity is usually 95%.

Guanidine, N-(4-chlorophenyl)-N'-cyano-N''-(6-cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-yl)-, trans-

• CAS RN:
• 144264-47-1

• Formula:
• C20H18ClN5O2

• InChI:
• InChI=1S/C20H18ClN5O2/c1-20(2)18(27)17(15-9-12(10-22)3-8-16(15)28-20)26-19(24-11-23)25-14-6-4-13(21)5-7-14/h3-9,17-18,27H,1-2H3,(H2,24,25,26)/t17-,18+/m0/s1

• InChIKey:
• VLICJSLDCJXZBG-ZWKOTPCHSA-N

• BMS 180448 is a prototype mitochondrial ATP-sensitive K+ (mitoK(ATP)) channel opener with cardioprotective and vasodilator properties. The cardioprotective effects of BMS-180448 against I/R heart injury may result from direct activation of mitoK(ATP) channel in cardiomyocytes. BMS-180426 is enantiomer with no antiischemic activity.

3-(4-fluorophenyl)-4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine hydrochloride

In Stock

• CAS RN:
• 1365964-47-1

• Formula:
• C12H12ClFN2O

• InChI:
• InChI=1S/C12H11FN2O.ClH/c13-9-3-1-8(2-4-9)12-10-7-14-6-5-11(10)15-16-12;/h1-4,14H,5-7H2;1H

• InChIKey:
• QDIYENJTMCISHA-UHFFFAOYSA-N

• 3-(4-fluorophenyl)-4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C12H12ClFN2O and its molecular weight is 254.69. The purity is usually 95%.

2-{1-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrol-5-yl}-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 2549064-47-1

• Formula:
• C13H16F3N3O2S

• InChI:
• InChI=1S/C13H16F3N3O2S/c1-22(20,21)19-5-4-9-7-18(8-11(9)19)12-3-2-10(6-17-12)13(14,15)16/h2-3,6,9,11H,4-5,7-8H2,1H3

• InChIKey:
• AYXLSPLJEQHGCH-UHFFFAOYSA-N

• 2-{1-methanesulfonyl-octahydropyrrolo[2,3-c]pyrrol-5-yl}-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C13H16F3N3O2S and its molecular weight is 335.35 g/mol. The purity is usually 95%.

5-(2,3-Dichlorobenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187164-47-1

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-5-6-9(7-16-8)13(17)10-3-2-4-11(14)12(10)15/h2-7H,1H3

• InChIKey:
• SLIAOTSWENZONR-UHFFFAOYSA-N

• 5-(2,3-Dichlorobenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.